Cas no 2137988-47-5 (3-amino-1-3-(1-methylcyclopropyl)propyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-3-(1-methylcyclopropyl)propyl-1,4-dihydropyridin-4-one
• CAS No: 2137988-47-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6268680
• PubChem ID: 165472640
• Update Time: 2025-05-20

3-amino-1-3-(1-methylcyclopropyl)propyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-(1-methylcyclopropyl)propyl-1,4-dihydropyridin-4-one
• 2137988-47-5
• EN300-1113525
• 3-amino-1-[3-(1-methylcyclopropyl)propyl]-1,4-dihydropyridin-4-one

• Inchi： 1S/C12H18N2O/c1-12(5-6-12)4-2-7-14-8-3-11(15)10(13)9-14/h3,8-9H,2,4-7,13H2,1H3
• InChI Key： NYXXXZKVGLBTPP-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)CCCC1(C)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-3-(1-methylcyclopropyl)propyl-1,4-dihydropyridin-4-one

Introduction to 3-Amino-1-(3-(1-Methylcyclopropyl)Propyl)-1,4-Dihydropyridin-4-One (CAS No. 2137988-47-5)

The compound 3-amino-1-(3-(1-methylcyclopropyl)propyl)-1,4-dihydropyridin-4-one, identified by the CAS registry number 2137988-47-5, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their applications in drug development, particularly in the treatment of cardiovascular diseases. The molecule's structure incorporates a dihydropyridine ring system, an amino group, and a substituted cyclopropyl group, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of dihydropyridine derivatives in medicinal chemistry due to their ability to modulate ion channels and enzyme activities. The presence of the amino group in this compound suggests potential for hydrogen bonding interactions, which are crucial in drug-receptor binding. Additionally, the cyclopropyl substituent introduces steric effects that could influence the compound's pharmacokinetic properties and bioavailability.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its ability to inhibit specific enzymes or receptors involved in disease pathways. For instance, preliminary findings suggest that 3-amino-1-(3-(1-methylcyclopropyl)propyl)-1,4-dihydropyridin-4-one may exhibit anti-inflammatory or antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases or cardiovascular disorders.

Moreover, the synthesis of this compound involves advanced organic chemistry techniques, including coupling reactions and ring-forming processes. These methods not only contribute to the field of synthetic chemistry but also pave the way for the development of more complex molecules with enhanced biological activity. The use of microwave-assisted synthesis or catalytic methods has been reported in recent literature, showcasing efficient pathways to construct such molecules.

In terms of pharmacokinetics, understanding the absorption, distribution, metabolism, and excretion (ADME) properties of this compound is essential for its therapeutic application. Studies using computational models and in vitro assays have provided insights into its bioavailability and metabolic stability. These findings are critical for optimizing dosage regimens and minimizing adverse effects if this compound were to progress into clinical trials.

Another area of interest is the compound's ability to act as a template for drug delivery systems. The dihydropyridine ring system is known to facilitate drug targeting due to its ability to encapsulate or conjugate with other therapeutic agents. This property could be exploited in designing nanoparticles or liposomal formulations for targeted drug delivery.

Lastly, the environmental impact of synthesizing and using this compound must be considered. Green chemistry principles are increasingly being integrated into pharmaceutical research to minimize waste and reduce ecological footprint. Researchers are exploring sustainable synthesis routes that utilize renewable feedstocks and energy-efficient processes.

In conclusion, 3-amino-1-(3-(1-methylcyclopropyl)propyl)-1,4-dihydropyridin-4-one (CAS No. 2137988-47-5) represents a valuable molecule with diverse applications in medicinal chemistry and pharmacology. Its unique structure offers opportunities for innovative research directions while posing challenges in terms of synthesis optimization and toxicity evaluation. As scientific advancements continue to unfold, this compound holds promise as a potential therapeutic agent or a building block for more sophisticated drug candidates.